Methyl[3-(morpholin-3-yl)propyl]amine

• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol
• IUPAC Name: N-methyl-3-morpholin-3-ylpropan-1-amine
• InChI: InChI=1S/C8H18N2O/c1-9-4-2-3-8-7-11-6-5-10-8/h8-10H,2-7H2,1H3
• InChI Key: VZRQZPVOLVMMJY-UHFFFAOYSA-N
• Canonical SMILES: CNCCCC1COCCN1

Description

Methyl[3-(morpholin-3-yl)propyl]amine is an organic compound that features a morpholine ring attached to a propylamine chain with a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl[3-(morpholin-3-yl)propyl]amine can be synthesized through several routes. One common method involves the reaction of 3-morpholinyl amine with methanol under appropriate conditions to generate the desired compound . This reaction typically requires a catalyst and controlled temperature to ensure high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow systems to optimize the reaction conditions and maximize output. The use of automated systems for monitoring and controlling the reaction parameters is crucial to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

Methyl[3-(morpholin-3-yl)propyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce amines with different degrees of hydrogenation.

Scientific Research Applications

Methyl[3-(morpholin-3-yl)propyl]amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antifungal activities.

Industry: Utilized in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of Methyl[3-(morpholin-3-yl)propyl]amine involves its interaction with specific molecular targets and pathways. For instance, it may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways. The exact mechanism can vary depending on the context and application.

Comparison with Similar Compounds

Similar Compounds

N-(3-Aminopropyl)morpholine: Similar structure but lacks the methyl group.

[(3-Methylthiophen-2-yl)methyl][3-(morpholin-4-yl)propyl]amine: Contains a thiophene ring instead of a methyl group.

Uniqueness

Methyl[3-(morpholin-3-yl)propyl]amine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a morpholine ring with a propylamine chain and a methyl group makes it a versatile compound for various applications.